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Compound of Interest

Compound Name: O-Methoxycinnamaldehyde, (Z)-

CAS No.: 1504-74-1

Cat. No.: B072128

Get Quote

Abstract: This technical guide provides a comprehensive overview of (Z)-O-

Methoxycinnamaldehyde, a distinct isomer of the o-methoxycinnamaldehyde family. Tailored for

researchers, scientists, and professionals in drug development, this document delves into the

compound's core identifiers, physicochemical properties, synthesis, and analytical

characterization. We explore the causality behind experimental choices and present self-

validating protocols to ensure scientific integrity. The guide also briefly touches upon the

potential applications and biological significance of cinnamaldehyde derivatives, supported by

authoritative references and data-driven visualizations.

Introduction: Understanding the Structural
Significance
Cinnamaldehyde and its derivatives are a well-established class of organic compounds found

naturally, most notably in cinnamon bark. They form the basis for numerous applications, from

flavorings to advanced pharmaceutical research. The molecule of interest, (Z)-O-

Methoxycinnamaldehyde, possesses two key structural features that define its chemical

personality:
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The Ortho-Methoxy Group: A methoxy group (-OCH₃) is positioned at the ortho- (or 2-)

position of the phenyl ring. This substitution significantly influences the molecule's electronic

properties and steric profile, impacting its reactivity and biological interactions compared to

its para- or meta- counterparts.

The (Z)-Alkene Geometry: The 'Z' configuration (from the German zusammen, meaning

"together") indicates that the higher-priority substituents on the carbon-carbon double bond

are on the same side. This cis- a conformation creates a distinct three-dimensional shape

compared to the more common (E)- or trans-isomer, which can lead to different binding

affinities in biological systems.

This guide focuses specifically on this (Z)-isomer, providing the detailed technical information

necessary for its accurate identification, synthesis, and utilization in a research context.

Chemical Identity and Core Identifiers
Precise identification is the cornerstone of any chemical research. (Z)-O-

Methoxycinnamaldehyde is distinguished by a unique set of identifiers that ensure its

unambiguous recognition in databases, publications, and regulatory documents. The primary

CAS Registry Number for the (Z)-isomer is 76760-43-5[1][2][3][4]. It is crucial not to confuse

this with the CAS number for the (E)-isomer or the general o-Methoxycinnamaldehyde, which

often refers to the (E)-isomer by default[5][6][7][8][9][10].

A summary of its key identifiers is presented below for rapid reference.
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Identifier Type Value Source

CAS Registry Number 76760-43-5
PubChem, NIST, FDA

GSRS[2][3][4]

IUPAC Name
(2Z)-3-(2-Methoxyphenyl)prop-

2-enal
PubChem, NIST[2][3]

Synonyms

(Z)-2-Methoxycinnamaldehyde,

cis-o-Methoxycinnamaldehyde,

cis-2-Methoxycinnamaldehyde

FDA GSRS, NIST[1][3]

Molecular Formula C₁₀H₁₀O₂ PubChem[2]

InChI

InChI=1S/C10H10O2/c1-12-

10-7-3-2-5-9(10)6-4-8-11/h2-

8H,1H3/b6-4-

PubChem, NIST[2][3][4]

InChIKey
KKVZAVRSVHUSPL-

XQRVVYSFSA-N
PubChem, NIST[2][3][4]

Canonical SMILES COC1=CC=CC=C1/C=C\C=O PubChem[2]

FDA UNII Y72G543414 FDA GSRS[1]

Physicochemical and Spectroscopic Properties
The physical and spectroscopic properties of a compound are critical for its purification,

handling, and structural confirmation.
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Property Value Source / Method

Molecular Weight 162.19 g/mol PubChem[2][11]

Monoisotopic Mass 162.0681 Da PubChem[2]

Appearance
Pale yellow crystals

(estimated)

The Good Scents Company

(for (E)-isomer)[12]

Boiling Point
160-161 °C at 12 mmHg (for

(E)-isomer)

The Good Scents

Company[12]

Melting Point 44-48 °C (for (E)-isomer)
The Good Scents

Company[12]

Kovats Retention Index
1463.1 (Semi-standard non-

polar column)
NIST[3]

Note: Experimental physical properties like melting and boiling points are more readily available

for the more common (E)-isomer and are provided here for estimation. The (Z)-isomer's

properties are expected to be similar but not identical.

Synthesis and Analytical Workflow
The synthesis of o-methoxycinnamaldehyde typically proceeds via a Claisen-Schmidt

condensation reaction between o-methoxybenzaldehyde and acetaldehyde in the presence of

a base[9][13][14]. The formation of the (Z)- vs (E)-isomer is highly dependent on reaction

conditions such as temperature and the choice of catalyst. Synthesis of the pure (Z)-isomer

often requires specialized photochemical or catalytic methods, followed by careful purification.

Below is a generalized workflow representing the logical steps from synthesis to validated

product.
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Caption: Logical workflow for the synthesis and validation of (Z)-O-Methoxycinnamaldehyde.
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Step-by-Step Synthesis Protocol (Illustrative)
This protocol is an adaptation of the general Claisen-Schmidt condensation, which typically

yields the (E)-isomer as the major product. Achieving a high yield of the (Z)-isomer would

require specific modifications not detailed in general literature.

Reaction Setup: In a round-bottom flask cooled to 0-5°C in an ice bath, dissolve o-

methoxybenzaldehyde in ethanol.

Base Addition: Slowly add an aqueous solution of sodium hydroxide (NaOH) to the stirred

solution. Maintaining a low temperature is critical to control the reaction rate and potentially

influence isomer ratios[15].

Acetaldehyde Addition: Add acetaldehyde dropwise to the reaction mixture, ensuring the

temperature remains low.

Reaction Monitoring: Stir the reaction at low temperature for several hours. Monitor the

consumption of the starting material by Thin-Layer Chromatography (TLC).

Workup: Once the reaction is complete, neutralize the mixture with a dilute acid (e.g., HCl).

Extract the product into an organic solvent like dichloromethane.

Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure. The resulting crude oil, containing a mixture of (Z) and

(E) isomers, must be purified, typically via silica gel column chromatography.

Analytical Characterization: The Self-Validating System
The identity and purity of the isolated (Z)-isomer must be confirmed through a combination of

spectroscopic methods.

¹H NMR Spectroscopy: This is the most crucial technique for distinguishing (Z) and (E)

isomers. The coupling constant (J-value) between the two vinyl protons on the C=C double

bond is diagnostic. For the (Z)-isomer, the J-value is typically smaller (around 11-12 Hz)

compared to the (E)-isomer (around 15-16 Hz) due to the cis relationship.

¹³C NMR Spectroscopy: Provides a carbon fingerprint of the molecule, confirming the

presence of 10 unique carbon atoms in the expected chemical shift regions.
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Mass Spectrometry (MS): Electron ionization MS (EI-MS) will confirm the molecular weight.

The mass spectrum should show a molecular ion (M⁺) peak at m/z = 162, corresponding to

the formula C₁₀H₁₀O₂[2].

Infrared (IR) Spectroscopy: Will show characteristic absorption bands for the key functional

groups: a strong C=O stretch for the aldehyde (around 1680-1700 cm⁻¹) and a C=C stretch

for the alkene (around 1600-1650 cm⁻¹).

Applications in Research and Drug Development
While specific research on the (Z)-isomer is less common than its (E)-counterpart, o-

methoxycinnamaldehyde, in general, has garnered significant interest for its biological

activities. It is a natural compound that can be isolated from plants like Cinnamomum

cassia[16].

Studies on o-methoxycinnamaldehyde (often the (E)-isomer) have demonstrated a range of

effects relevant to drug development, including:

Antitumor Effects: It has been shown to induce apoptosis (programmed cell death) in cancer

cells by inhibiting signaling pathways like NF-κB and causing mitochondrial dysfunction[16].

Anti-inflammatory Activity: The compound can reduce the production of inflammatory

mediators, suggesting potential applications in treating inflammatory diseases[10].

The unique stereochemistry of the (Z)-isomer could lead to novel biological activities or

improved potency compared to the (E)-isomer, making it a compelling target for synthesis and

screening in drug discovery programs.

Safety, Handling, and Storage
As with any laboratory chemical, (Z)-O-Methoxycinnamaldehyde should be handled with

appropriate care.

Safety: Wear standard personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat. The (E)-isomer is classified as a skin, eye, and respiratory irritant[10].
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Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of any

dust or vapors.

Storage: Store in a tightly sealed container in a cool, dry place away from light and strong

oxidizing agents. Aldehydes can be prone to oxidation over time.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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